Cas no 1803584-20-4 (2-(3,5-dichlorophenyl)prop-2-enenitrile)

• Product Name: 2-(3,5-dichlorophenyl)prop-2-enenitrile
• CAS No: 1803584-20-4
• MDL: MFCD28714786
• CID: 4616262
• PubChem ID: 119031713
• Update Time: 2025-05-24

2-(3,5-dichlorophenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichlorophenyl)prop-2-enenitrile

• MDL： MFCD28714786

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes

Additional information on 2-(3,5-dichlorophenyl)prop-2-enenitrile

Comprehensive Overview of 2-(3,5-dichlorophenyl)prop-2-enenitrile (CAS No. 1803584-20-4): Properties, Applications, and Industry Insights

2-(3,5-dichlorophenyl)prop-2-enenitrile (CAS No. 1803584-20-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrile-functionalized derivative of dichlorophenylpropene exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. The compound's electron-deficient aromatic ring and α,β-unsaturated nitrile moiety contribute to its diverse reactivity patterns, enabling applications in cross-coupling reactions and cycloadditions.

Recent studies highlight the growing demand for halogenated aromatic nitriles like 2-(3,5-dichlorophenyl)prop-2-enenitrile in drug discovery programs. Pharmaceutical researchers are particularly interested in its potential as a scaffold for kinase inhibitors and antimicrobial agents, with several patent applications referencing similar structures. The 3,5-dichloro substitution pattern enhances metabolic stability while maintaining favorable physicochemical properties, addressing current challenges in bioavailability optimization.

From a synthetic chemistry perspective, this compound serves as an excellent example of versatile building blocks in modern organic synthesis. Its conjugated system allows for selective functionalization at multiple positions, enabling the construction of complex molecular architectures. Industry reports indicate increasing utilization of such high-value intermediates in the development of crop protection agents, where the dichlorophenyl moiety demonstrates enhanced pest control efficacy.

Environmental considerations surrounding halogenated compounds have spurred innovation in the application of 2-(3,5-dichlorophenyl)prop-2-enenitrile. Advanced oxidation processes and green chemistry approaches are being explored to mitigate potential ecological impacts while maintaining the compound's synthetic utility. Regulatory agencies are closely monitoring the development of such substances, with particular attention to biodegradation pathways and ecotoxicological profiles.

The analytical characterization of CAS 1803584-20-4 presents interesting challenges and opportunities. Advanced techniques like LC-MS/MS and NMR spectroscopy are essential for quality control, while computational methods aid in predicting its structure-activity relationships. Recent publications have demonstrated the compound's utility in developing fluorescence probes due to its distinct electronic properties, opening new avenues in chemical sensing technologies.

Market analysts project steady growth for functionalized nitriles in specialty chemicals, with 2-(3,5-dichlorophenyl)prop-2-enenitrile positioned as a key player. Its compatibility with continuous flow chemistry systems and catalytic transformations aligns with industry trends toward process intensification. Manufacturers are investing in scale-up methodologies to meet rising demand while maintaining strict regulatory compliance standards.

Academic and industrial researchers continue to explore novel derivatives of 2-(3,5-dichlorophenyl)prop-2-enenitrile, particularly focusing on stereoselective modifications and bioconjugation strategies. The compound's structure-property relationships are being systematically investigated to expand its applications in material science and medicinal chemistry. Recent breakthroughs in catalyzed cyanation reactions have further enhanced its synthetic accessibility.

Quality specifications for CAS 1803584-20-4 typically include rigorous testing for isomeric purity and residual solvents, reflecting the compound's importance in precision synthesis. Storage stability studies indicate optimal preservation under inert atmosphere conditions, with particular attention to preventing polymerization of the unsaturated nitrile functionality. These considerations are critical for maintaining batch-to-batch consistency in industrial applications.

The future outlook for 2-(3,5-dichlorophenyl)prop-2-enenitrile appears promising, with emerging applications in electronic materials and specialty polymers. Its unique combination of aromatic chlorination and activated double bond offers distinct advantages in designing advanced functional materials. Ongoing research continues to uncover novel reactivity patterns, ensuring this compound remains at the forefront of innovative chemical development.